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Compound of Interest

Compound Name: 4-Hydroxyquinoline

Cat. No.: B3024213

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental and computational findings
on 4-Hydroxyquinoline, a versatile heterocyclic compound with a wide range of biological
activities. By cross-validating experimental data with computational predictions, we aim to offer
a deeper understanding of its chemical properties, biological functions, and potential as a
scaffold in drug discovery.

Physicochemical and Photochemical Properties

4-Hydroxyquinoline (4HQ) exhibits interesting photochemical properties, including the
formation of triplet states upon UV irradiation. The efficiency of this process is dependent on
the pH of the solution, as demonstrated by experimental quantum yield measurements.
Computational studies have provided insights into the electronic structure and stability of 4HQ
and its tautomeric forms.

Table 1: Comparison of Experimental and Computational Photochemical Properties
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Computational

Property Experimental Value Calculated Value
Method
Triplet Quantum Yield
o : 30%[1][2][3]
(PT) in acidic solution
Triplet Quantum Yield
(PT) in neutral 35%[1][2]
solution
Triplet Quantum Yield
P _ Q ] . 7.5%
(PT) in basic solution
Gas-Phase Enthalpy Derived from Good agreement with
_ _ ) CBS-QB3 _
of Formation combustion enthalpies experiment
Keto form is major )
Keto form is

Tautomeric Stability

tautomer in neutral

solution

B3LYP/6-311++G(d,p)

energetically favorable

Biological Activity: A Dual Role in Antimicrobial
Action and Quorum Sensing

4-Hydroxyquinoline and its derivatives are known for their significant biological activities,

ranging from antimicrobial and antioxidant effects to their involvement in bacterial

communication systems.

Antimicrobial Activity

Experimental studies have demonstrated the growth-inhibitory effects of 4-hydroxyquinoline

against various bacteria. While specific Minimum Inhibitory Concentration (MIC) values for the

parent compound are not extensively reported, derivatives of 4-hydroxyquinoline have shown

potent antibacterial activity.

Table 2: Antimicrobial Activity of 4-Hydroxyquinoline and its Derivatives
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Compound/Derivati

Bacterial Strain MIC (pg/mL) Reference

ve
4-Hydroxy-2- Staphylococcus

.y Y Py 125-1000
quinolone analogs aureus
4-Hydroxy-2- o )

) Escherichia coli >1000
quinolone analogs
Quinoline-based
hydroxyimidazolium E. coli =50
hybrids
Quinoline-based
hydroxyimidazolium K. pneumoniae =50
hybrids
Quinoline-based
hydroxyimidazolium S. aureus 2
hybrids
8-Hydroxyquinoline

o MRSA (MIC50) 16
derivative (PH176)
8-Hydroxyquinoline

MRSA (MIC90) 32

derivative (PH176)

Antioxidant Activity

The antioxidant properties of 4-hydroxyquinoline derivatives have been investigated, with

their efficacy attributed to the ability to scavenge free radicals. However, specific IC50 values

for the parent 4-hydroxyquinoline from standardized assays like DPPH and ABTS are not

widely available in the reviewed literature, which often focuses on derivatives.

Role in Quorum Sensing

In the opportunistic pathogen Pseudomonas aeruginosa, 2-alkyl-4-hydroxyquinolines (AHQSs)

play a crucial role as signal molecules in the pgs quorum-sensing system. This system is

integral to the regulation of virulence factors and biofilm formation. The Pseudomonas
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Quinolone Signal (PQS), 2-heptyl-3-hydroxy-4(1H)-quinolone, is a key autoinducer in this
pathway.

Below is a diagram illustrating the logical relationship of the pgs quorum-sensing system.
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PQS Biosynthesis

PgsH
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e.g., lasB, phnAB, hcnABC;

PgsR (MViR)

Biofilm Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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